N-ethyldodecanamide

• IUPAC Name: N-ethyldodecanamide
• InChI: InChI=1S/C14H29NO/c1-3-5-6-7-8-9-10-11-12-13-14(16)15-4-2/h3-13H2,1-2H3,(H,15,16)
• InChI Key: FEQGPEABBFYLNO-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)NCC
• Molecular Formula: C14H29NO
• DSSTOX Substance ID: DTXSID60399947
• Molecular Weight: 227.39 g/mol
• CAS RN: 35936-85-7

Description

Molecular Structure Analysis

The molecular structure of N-Ethyldodecanamide consists of 14 carbon atoms, 29 hydrogen atoms, and 1 nitrogen atom. It has several physical and chemical properties such as a density of 0.9±0.1 g/cm3, boiling point of 333.4±25.0 °C at 760 mmHg, and a flash point of 205.8±12.4 °C.

Physical And Chemical Properties Analysis

N-Ethyldodecanamide has a density of 0.9±0.1 g/cm3, a boiling point of 333.4±25.0 °C at 760 mmHg, and a flash point of 205.8±12.4 °C. It has a molar refractivity of 70.6±0.5 cm3, a polar surface area of 33 Å2, and a molar volume of 258.2±7.0 cm3. It also has several freely rotating bonds and a few hydrogen bond acceptors and donors.

Scientific Research Applications

• Chemistry Education : N-ethyldodecanamide can be used in chemistry education as a case study for teaching research study methods. It provides a practical example for students to raise questions, engage in class discussions, and explore the material through group discussions, enhancing their understanding of chemistry concepts and research methods (Han Li-rong, 2010).

• Fruit and Vegetable Preservation : While not directly related to N-ethyldodecanamide, studies on 1-methylcyclopropene (1-MCP) highlight the importance of chemical compounds in preserving the quality of fruits and vegetables. Research on such compounds, including N-ethyldodecanamide, could potentially offer insights into maintaining product quality and understanding the ripening and senescence processes in fruits and vegetables (C. Watkins, 2006).

• Environmental Toxicology : The examination of compounds like ethylmercury (C2H5Hg+), although not the same as N-ethyldodecanamide, underscores the importance of understanding the environmental and toxicological impacts of chemical compounds. Such research is essential for making informed decisions in patient care and public policy (J. Kern, D. Geier, Kristin G Homme, M. Geier, 2019).

• Biodegradation and Environmental Impact : Studies on compounds like Sulfluramid (N-ethyl perfluorooctane sulfonamide) emphasize the importance of understanding the biodegradation process and the impact of contaminants on the environment. Research on N-ethyldodecanamide can similarly contribute to comprehending its environmental implications and interactions with microbial communities (Tingru Yin, S. Te, M. Reinhard, Yi Yang, Huiting Chen, Yiliang He, K. Gin, 2018).

• Drug Delivery Systems : The development of biodegradable polymers for drug delivery is an important area of research. Compounds like N-ethyldodecanamide could be explored for their potential use in creating thermosensitive, biodegradable hydrogels that can act as a sustained-release matrix for drugs (B. Jeong, Y. Bae, D. S. Lee, S. W. Kim, 1997).

• Ethylene and Nitrogen Interaction in Plants : Understanding the interaction between ethylene and nitrogen in plants is crucial for improving nitrogen use efficiency and productivity. Research on N-ethyldodecanamide could provide insights into how nitrogen availability influences ethylene biology and plant responses, thereby impacting agricultural practices (M. R. Khan, A. Trivellini, M. Fatma, A. Masood, A. Francini, N. Iqbal, A. Ferrante, N. Khan, 2015).